3-(Ethoxymethyl)-1-prolylpiperidine
Overview
Description
3-(Ethoxymethyl)-1-prolylpiperidine, also known as EMPP, is a small organic molecule that has been used in a variety of scientific research applications. It is a cyclic compound composed of a five-membered ring with three nitrogen atoms, an oxygen atom, and an ethoxymethyl group attached to the nitrogen atom. EMPP is an important research tool for scientists, as it can be used to study a range of biological processes, from enzyme activity to gene expression.
Scientific Research Applications
Medicinal Chemistry and Pharmacology
- Compounds similar to 3-(Ethoxymethyl)-1-prolylpiperidine have been studied for their potential in treating various diseases. For instance, derivatives of ethoxymethyl compounds have shown activity against human immunodeficiency virus type 1 (HIV-1) and could potentially serve as lead compounds for developing novel anti-HIV medications (Balzarini, Baba, & De Clercq, 1995).
Biochemical Research
- Research has also focused on the biochemical properties of related compounds, including their hypoglycemic effects. For instance, studies on 4-Ethoxycarbonyl(cyano)-β-Carbolines, synthesized via thermolysis of azidopyridines, explored their optical properties and potential as hypoglycemic agents, indicating a broader application in diabetes research and treatment (Proshchenkova et al., 2021).
Organic Synthesis and Chemical Engineering
- The synthesis and myelostimulatory activity of 1-(2-Ethoxyethyl) Piperidine Derivatives have been investigated, suggesting applications in developing compounds with potential anesthetic, spasmolytic, and immunosuppressory effects (Iskakova et al., 2014). This research avenue might contribute to novel therapeutic agents with enhanced efficacy and reduced side effects.
properties
IUPAC Name |
[3-(ethoxymethyl)piperidin-1-yl]-pyrrolidin-2-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O2/c1-2-17-10-11-5-4-8-15(9-11)13(16)12-6-3-7-14-12/h11-12,14H,2-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEVHEBVBAPARAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1CCCN(C1)C(=O)C2CCCN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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